3-phenoxybenzyl N-(tert-butyl)-N-(2,2-dichlorovinyl)carbamate

• IUPAC Name: (3-phenoxyphenyl)methyl N-tert-butyl-N-(2,2-dichloroethenyl)carbamate
• InChI: InChI=1S/C20H21Cl2NO3/c1-20(2,3)23(13-18(21)22)19(24)25-14-15-8-7-11-17(12-15)26-16-9-5-4-6-10-16/h4-13H,14H2,1-3H3
• InChI Key: GYSOXQZOJFPCHF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N(C=C(Cl)Cl)C(=O)OCC1=CC(=CC=C1)OC2=CC=CC=C2
• Molecular Formula: C20H21Cl2NO3
• Molecular Weight: 394.3 g/mol

Description

3-phenoxybenzyl N-(tert-butyl)-N-(2,2-dichlorovinyl)carbamate, also known as permethrin, is a synthetic insecticide widely used in agriculture, public health, and veterinary medicine. It belongs to the pyrethroid family of insecticides, which are derived from natural pyrethrins found in chrysanthemum flowers. Permethrin has been developed to mimic the insecticidal activity of pyrethrins while having improved stability and persistence in the environment.

Scientific Research Applications

Environmental Fate and Behavior

Studies have delved into the occurrence, fate, and behavior of similar compounds, particularly focusing on their presence in aquatic environments and potential as emerging contaminants. These investigations provide crucial insights into the environmental pathways and degradation processes that such compounds may undergo, highlighting their persistence and transformation in water bodies (Haman et al., 2015).

Synthetic Phenolic Antioxidants

Research on synthetic phenolic antioxidants reviews their widespread use, environmental occurrence, and the health implications of human exposure. These studies underscore the importance of understanding the environmental and health impacts of chemically similar compounds, given their presence in various matrices and potential for bioaccumulation (Liu & Mabury, 2020).

Enzyme Mimicking for Environmental Remediation

Innovative research has explored the use of metal and metal-oxide nanozymes as enzyme mimics for the remediation of phenolic contaminants in aquatic ecosystems. These nanozymes offer a promising alternative to natural enzymes, potentially overcoming limitations such as low stability and high cost, thereby contributing to eco-environmental restoration efforts (Chen et al., 2019).

Adsorption for MTBE Removal

Given the environmental concerns associated with compounds like methyl tert-butyl ether (MTBE), adsorption studies have focused on the removal of such contaminants from water. These research efforts aim to identify and optimize adsorbents capable of efficiently eliminating MTBE, a compound related to the class under discussion, from aqueous solutions, thereby addressing one of the main components of water pollution (Vakili et al., 2017).